Cas no 1853339-03-3 ()

• CAS No: 1853339-03-3
• MF: C₈H₉Cl₂NS
• MW: 222.134758710861
• CID: 6769708
• PubChem ID: 118628183
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H9Cl2NS/c1-5(2)12-6-3-7(9)11-8(10)4-6/h3-5H,1-2H3
• InChI Key： NJZQDDGCVQEIJZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)SC(C)C

Computed Properties

• Exact Mass: 220.9832759g/mol
• Monoisotopic Mass: 220.9832759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.2Ų